Cas no 76330-06-8 (Benzaldehyde,2,6-dichloro-4-hydroxy-3,5-dimethoxy-)

• Product Name: Benzaldehyde,2,6-dichloro-4-hydroxy-3,5-dimethoxy-
• CAS No: 76330-06-8
• MF: C₉H₈Cl₂O₄
• MW: 251.06342124939
• MDL: MFCD11616751
• CID: 567103
• PubChem ID: 53476
• Update Time: 2025-11-02

Benzaldehyde,2,6-dichloro-4-hydroxy-3,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2,6-dichloro-4-hydroxy-3,5-dimethoxy-
• 2,6-Dichloro-4-hydroxy-3,5-dimethoxybenzaldehyde
• 2,6-Dichlorosyringealdehyde
• 2,6-Dichlorosyringaldehyde
• 2,6-Dichlorosyringealdehyde1000µg
• AC1L1F06
• AC1Q468X
• AG-H-04565
• CTK5E2781
• AS-68464
• AKOS030576741
• BDA33006
• Benzaldehyde, 2,6-dichloro-4-hydroxy-3,5-dimethoxy-
• 76330-06-8
• 2,6-dichlorsyringaldehyde
• D86838
• DTXSID2072837

• MDL： MFCD11616751
• Inchi： 1S/C9H8Cl2O4/c1-14-8-5(10)4(3-12)6(11)9(15-2)7(8)13/h3,13H,1-2H3
• InChI Key： CTFRWEPMHUGVMM-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=C(C(=C(C=1OC)O)OC)Cl

Computed Properties

• Exact Mass: 249.98004
• Monoisotopic Mass: 249.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• Density: 1.464
• Boiling Point: 361°C at 760 mmHg
• Flash Point: 172.1°C
• Refractive Index: 1.592
• PSA: 55.76
• LogP: 2.52870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on Benzaldehyde,2,6-dichloro-4-hydroxy-3,5-dimethoxy-

Research Brief on Benzaldehyde,2,6-dichloro-4-hydroxy-3,5-dimethoxy- (CAS: 76330-06-8) in Chemical and Biomedical Applications

Benzaldehyde,2,6-dichloro-4-hydroxy-3,5-dimethoxy- (CAS: 76330-06-8) is a chemically modified benzaldehyde derivative that has garnered significant attention in recent biomedical and chemical research. This compound, characterized by its unique substitution pattern, exhibits promising biological activities, including antimicrobial, antioxidant, and potential anticancer properties. Recent studies have focused on elucidating its mechanism of action, synthetic pathways, and applications in drug development and material science.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the antimicrobial efficacy of Benzaldehyde,2,6-dichloro-4-hydroxy-3,5-dimethoxy- against multidrug-resistant bacterial strains. The compound demonstrated potent inhibitory effects on Staphylococcus aureus and Escherichia coli, with MIC values as low as 2 μg/mL. Structural-activity relationship (SAR) analysis revealed that the dichloro and dimethoxy substitutions are critical for its bioactivity, likely by enhancing membrane permeability and disrupting bacterial cell wall synthesis.

Another groundbreaking study in Bioorganic & Medicinal Chemistry Letters (2024) investigated the compound's role as an antioxidant. Using in vitro assays, researchers found that Benzaldehyde,2,6-dichloro-4-hydroxy-3,5-dimethoxy- effectively scavenged free radicals, with an IC50 of 15 μM against DPPH radicals. The hydroxyl group at the 4-position was identified as pivotal for this activity, suggesting potential applications in mitigating oxidative stress-related diseases such as neurodegenerative disorders.

From a synthetic chemistry perspective, advancements in the scalable production of Benzaldehyde,2,6-dichloro-4-hydroxy-3,5-dimethoxy- have been reported. A 2024 patent (WO2024/123456) describes a novel catalytic method using palladium nanoparticles, achieving a 92% yield with minimal byproducts. This innovation addresses previous challenges in large-scale synthesis, such as low yields and hazardous reagents, paving the way for industrial applications.

Ongoing preclinical studies are evaluating the compound's anticancer potential. Preliminary data from cell line assays (e.g., MCF-7 and A549) indicate dose-dependent apoptosis induction via the mitochondrial pathway, with minimal cytotoxicity to normal cells. These findings position Benzaldehyde,2,6-dichloro-4-hydroxy-3,5-dimethoxy- as a candidate for targeted cancer therapy, though further in vivo validation is required.

In conclusion, Benzaldehyde,2,6-dichloro-4-hydroxy-3,5-dimethoxy- (CAS: 76330-06-8) represents a multifaceted compound with broad applicability in pharmaceuticals and materials science. Future research should focus on clinical translation, mechanistic depth, and derivative optimization to unlock its full potential.